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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Z-YVAD-pNA and its pivotal role in the

study of inflammasomes, multiprotein complexes central to the innate immune response. Z-
YVAD-pNA serves as a critical tool for researchers investigating the activation of caspase-1, a

key enzyme in the inflammasome cascade. This document outlines the mechanism of action of

Z-YVAD-pNA, presents quantitative data on related caspase inhibitors, provides detailed

experimental protocols for its use, and visualizes the complex signaling pathways involved.

Introduction to Inflammasomes and Caspase-1
Inflammasomes are cytosolic protein complexes that play a crucial role in the innate immune

system by identifying pathogenic microbes and sterile stressors.[1] Upon activation, these

complexes trigger the activation of inflammatory caspases, most notably caspase-1.[1] Active

caspase-1 is responsible for the cleavage of pro-inflammatory cytokines, such as pro-

interleukin-1β (pro-IL-1β) and pro-interleukin-18 (pro-IL-18), into their mature, secreted forms.

[2] This process initiates a potent inflammatory response. Given its central role, the

measurement of caspase-1 activity is a key method for quantifying inflammasome activation.

Z-YVAD-pNA: A Tool for Measuring Caspase-1
Activity
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Z-YVAD-pNA (N-Benzyloxycarbonyl-Tyrosyl-Valyl-Alanyl-Aspartyl-p-nitroanilide) is a synthetic

tetrapeptide that acts as a colorimetric substrate for caspase-1.[3] The peptide sequence,

YVAD (Tyrosine-Valine-Alanine-Aspartic Acid), mimics the cleavage site in pro-IL-1β that is

recognized by caspase-1.[4] In the presence of active caspase-1, Z-YVAD-pNA is cleaved,

releasing the chromophore p-nitroanilide (pNA).[2] The released pNA can be quantified by

measuring its absorbance at 405 nm, providing a direct measure of caspase-1 activity.[5][6]

Ac-YVAD-pNA, a closely related compound, is also widely used as a selective chromogenic

substrate for caspase-1 and functions in the same manner.[7]

Quantitative Data for Caspase-1 Inhibitors
While Z-YVAD-pNA is a substrate used to measure caspase-1 activity, related compounds with

the YVAD sequence, such as Z-YVAD-FMK and Ac-YVAD-cmk, function as inhibitors of

caspase-1. These inhibitors are invaluable for studying the downstream effects of caspase-1

blockade. The following table summarizes key quantitative data for several caspase-1

inhibitors.

Compound Type of Inhibition Target Caspases Ki / IC50 Values

Belnacasan (VX-765) Potent and selective Caspase-1
Ki: 0.8 nM (cell-free

assay)

Ac-YVAD-CHO Reversible Caspase-1 Ki: 0.76 nM

Caspase-4, -5, -8, -9,

-10
Ki: 163-970 nM

Caspase-2, -3, -6, -7 Ki: >10,000 nM

Z-YVAD-FMK Irreversible Caspase-1 specific -

Ac-YVAD-cmk Irreversible, Selective Caspase-1 -

Ac-FLTD-CMK Irreversible Caspase-1 IC50: 46.7 nM

Caspase-4 IC50: 1.49 µM

Caspase-5 IC50: 329 nM

Q-VD-Oph Pan-caspase inhibitor Caspases 1, 3, 8, 9 IC50: 25-400 nM
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Inflammasome Signaling Pathways
The activation of caspase-1 is a convergence point for multiple inflammasome pathways. The

most well-characterized of these are the NLRP3, NLRC4, and AIM2 inflammasomes.

The NLRP3 Inflammasome
The NLRP3 inflammasome is activated by a wide array of stimuli, including microbial

components, endogenous danger signals, and crystalline substances. Its activation is a two-

step process involving a priming signal (Signal 1) and an activation signal (Signal 2).
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The NLRC4 Inflammasome
The NLRC4 inflammasome is typically activated by bacterial proteins, such as flagellin and

components of type III secretion systems. This activation is mediated by NAIP proteins, which

act as the direct sensors.
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AIM2 Inflammasome Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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